Hydrogen Iodide (57per cent w/w in H2O) Hydrogen Iodide (57per cent w/w in H2O) Hydriodic acid appears as a colorless to yellow liquid with a pungent odor. Consists of a solution of hydrogen iodide in water. Fumes irritate the eyes and mucous membranes. Corrosive to metals and to tissue.
Iodine I-125 is a radioactive isotope of iodine, a nonmetallic element of the halogen group. With a half-life of 60 days, iodine 125 occurs naturally and can be produced artificially. This agent has both therapeutic and diagnostic uses, particularly in thyroid disease. (NCI04)
Hydrogen iodide, anhydrous appears as a colorless to yellow/brown gas with an acrid odor. Nonflammable. Toxic by inhalation. Strongly irritates skin, eyes and mucous membranes. Long-term inhalation of low concentrations or short-term inhalation of high concentrations may result in adverse health effects. Prolonged exposure to fire or intense heat may cause the container to rupture and rocket.
Brand Name: Vulcanchem
CAS No.: 10034-85-2
VCID: VC0052396
InChI: InChI=1S/HI/h1H
SMILES: [H+].[I-]
Molecular Formula: I2
HI
Molecular Weight: 127.9124 g/mol

Hydrogen Iodide (57per cent w/w in H2O)

CAS No.: 10034-85-2

Reference Standards

VCID: VC0052396

Molecular Formula: I2
HI

Molecular Weight: 127.9124 g/mol

Hydrogen Iodide (57per cent w/w in H2O) - 10034-85-2

CAS No. 10034-85-2
Product Name Hydrogen Iodide (57per cent w/w in H2O)
Molecular Formula I2
HI
Molecular Weight 127.9124 g/mol
IUPAC Name hydron;iodide
Standard InChI InChI=1S/HI/h1H
Standard InChIKey XMBWDFGMSWQBCA-UHFFFAOYSA-N
SMILES [H+].[I-]
Canonical SMILES [H+].[I-]
Boiling Point -35.1 °C at 760 mm Hg
184 °C
-35.5 °C
Colorform Colorless gas; fumes in moist ai
Density 5.66 g/L at 0 °C; 5.23 g/L at 25 °C
Relative density (water = 1): 4.9
Melting Point -50.8 °C
114 °C
Physical Description Hydriodic acid appears as a colorless to yellow liquid with a pungent odor. Consists of a solution of hydrogen iodide in water. Fumes irritate the eyes and mucous membranes. Corrosive to metals and to tissue.
Hydrogen iodide, anhydrous appears as a colorless to yellow/brown gas with an acrid odor. Nonflammable. Toxic by inhalation. Strongly irritates skin, eyes and mucous membranes. Long-term inhalation of low concentrations or short-term inhalation of high concentrations may result in adverse health effects. Prolonged exposure to fire or intense heat may cause the container to rupture and rocket.
Liquid
Solid
BLUISH BLACK OR DARK PURPLE CRYSTALS WITH PUNGENT ODOUR.
COLOURLESS COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.
Description Hydriodic acid appears as a colorless to yellow liquid with a pungent odor. Consists of a solution of hydrogen iodide in water. Fumes irritate the eyes and mucous membranes. Corrosive to metals and to tissue.
Iodine I-125 is a radioactive isotope of iodine, a nonmetallic element of the halogen group. With a half-life of 60 days, iodine 125 occurs naturally and can be produced artificially. This agent has both therapeutic and diagnostic uses, particularly in thyroid disease. (NCI04)
Hydrogen iodide, anhydrous appears as a colorless to yellow/brown gas with an acrid odor. Nonflammable. Toxic by inhalation. Strongly irritates skin, eyes and mucous membranes. Long-term inhalation of low concentrations or short-term inhalation of high concentrations may result in adverse health effects. Prolonged exposure to fire or intense heat may cause the container to rupture and rocket.
Shelf Life DECOMP BY LIGHT; FUMES IN MOIST AIR
Solubility Extremely soluble in water; 234 g/100 g water at 10 °C; 900 g/100 g water at 0 °C
Solubility in water, g/100ml at 20 °C: 0.03
Solubility in water, g/100ml at 20 °C: 42 (good)
Synonyms Anhydrous Hydriodic Acid; Hydrogen Monoiodide; Hydriodic Acid
Vapor Density 4.4 (Air = 1)
Relative vapor density (air = 1): 8.8
Relative vapor density (air = 1): 4.4
Vapor Pressure 5,938 mm Hg at 25 °C
Vapor pressure, kPa at 25 °C: 0.04
Vapor pressure, kPa at ? °C: 733
PubChem Compound 21844680
Last Modified Nov 11 2021
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